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Compound of Interest

Compound Name: Octan-2-yl 2-chloroacetate

CAS No.: 20411-47-6

Cat. No.: B1293847

Get Quote

Abstract & Utility
This application note details a robust protocol for the synthesis of Octan-2-yl 2-chloroacetate
(CAS: 20411-47-6) via the esterification of 2-octanol using chloroacetyl chloride. While Fischer

esterification using chloroacetic acid is possible, the acyl chloride route is preferred for

research and drug development applications due to its rapid kinetics, high conversion rates,

and simplified workup.

Key Applications:

Pharmaceutical Intermediates: The

-chloro ester moiety serves as a versatile electrophile for N-alkylation in the synthesis of
heterocycles.

Reformatsky Reagents: Precursor for zinc-mediated coupling reactions to synthesize

-hydroxy esters.
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Pseudopeptide Synthesis: Used as a chiral pool building block (if starting from enantiopure

2-octanol).

Chemical Strategy & Mechanism[1][2]
Route Selection
Two primary routes were evaluated for this synthesis:

Parameter
Route A: Acyl Chloride

(Selected)

Route B: Fischer

Esterification

Reagents
Chloroacetyl chloride + Base

(TEA)
Chloroacetic acid + Acid Cat.

Kinetics Fast (< 2 hours) Slow (Equilibrium limited)

Thermodynamics
Irreversible (Driven by HCl

removal)

Reversible (Requires water

removal)

Purification Simple extraction/filtration Azeotropic distillation required

Conclusion: Route A is selected for this protocol to maximize yield and minimize thermal stress

on the secondary alcohol.

Reaction Mechanism
The reaction proceeds via a nucleophilic acyl substitution.[1] The secondary alcohol oxygen

attacks the carbonyl carbon of the acyl chloride, forming a tetrahedral intermediate. The

chloride anion is eliminated, reforming the carbonyl.[2] The auxiliary base (Triethylamine) acts

as a proton scavenger to drive the reaction forward and prevent acid-catalyzed side reactions

(such as elimination to octenes).
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Figure 1: Mechanistic pathway for the base-promoted esterification of 2-octanol.

Safety Assessment (Critical)
Hazard Class Compound Critical Handling Notes

Lachrymator / Corrosive Chloroacetyl Chloride

Extreme Caution. Causes

severe eye/skin burns. Reacts

violently with water to release

HCl gas. Handle only in a fume

hood.[3]

Flammable / Irritant Triethylamine (TEA)
Volatile amine. Keep away

from ignition sources.[4]

Solvent Dichloromethane (DCM)
Volatile organic solvent. Avoid

inhalation.

Self-Validating Safety Check: Before starting, ensure a saturated sodium bicarbonate (

) quench bath is prepared to neutralize any accidental acid chloride spills.

Experimental Protocol
Reagents & Stoichiometry
Scale: 50 mmol (Theoretical Yield: ~10.3 g)
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Component
MW ( g/mol
)

Equiv.[5] Amount
Density
(g/mL)

Volume

2-Octanol 130.23 1.0 6.51 g 0.82 ~7.9 mL

Chloroacetyl

Chloride
112.94 1.2 6.78 g 1.41 ~4.8 mL

Triethylamine

(TEA)
101.19 1.5 7.59 g 0.73 ~10.4 mL

DMAP

(Optional)
122.17 0.05 0.30 g Solid N/A

DCM

(Anhydrous)
- - - - 100 mL

Step-by-Step Procedure
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1. SETUP
Flame-dry 250mL RBF

N2 Atmosphere
Add 2-Octanol, TEA, DCM

2. COOLING
Cool solution to 0°C

(Ice/Water Bath)

3. ADDITION
Add Chloroacetyl Chloride

dropwise over 30 mins

4. REACTION
Warm to RT

Stir 2-3 Hours

5. QUENCH
Add 50mL Water

Stir 10 mins

6. WORKUP
Wash: 1M HCl -> Sat. NaHCO3 -> Brine

Dry (MgSO4) -> Concentrate

Click to download full resolution via product page

Figure 2: Operational workflow for the synthesis.[6]
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Detailed Steps:

Preparation: Flame-dry a 250 mL round-bottom flask (RBF) equipped with a magnetic stir

bar. Cap with a rubber septum and flush with Nitrogen (

) or Argon.

Solvation: Syringe in 2-Octanol (7.9 mL, 50 mmol), Triethylamine (10.4 mL, 75 mmol), and

anhydrous Dichloromethane (DCM, 80 mL). Optional: Add catalytic DMAP (5 mol%) here to

accelerate the reaction.

Thermal Control: Submerge the flask in an ice-water bath and cool to 0°C.

Addition: Draw Chloroacetyl chloride (4.8 mL, 60 mmol) into a glass syringe. Add dropwise to

the stirring solution over 20–30 minutes.

Observation: White fumes (HCl salts) may form inside the flask; the solution will become

cloudy as Triethylamine Hydrochloride precipitates.

Reaction: Once addition is complete, remove the ice bath and allow the mixture to warm to

room temperature. Stir for 2–3 hours.

TLC Monitoring: Silica gel, 10% EtOAc in Hexanes. Stain with KMnO4 (Ester is not UV

active, but KMnO4 will stain the alcohol if unreacted).

Quench: Slowly add 50 mL of distilled water to the reaction mixture. Stir vigorously for 10

minutes to hydrolyze excess acid chloride.

Extraction & Wash:

Transfer to a separatory funnel. Separate the organic (bottom) layer.

Wash 1 (Amine Removal): Wash organics with 1M HCl (50 mL) to remove excess TEA

and DMAP.

Wash 2 (Acid Removal): Wash organics with Saturated

(50 mL) to neutralize any residual acetic acid.
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Wash 3 (Drying): Wash with Brine (50 mL).

Isolation: Dry the organic layer over anhydrous

, filter, and concentrate under reduced pressure (Rotary Evaporator).

Purification
The crude product is typically >95% pure and appears as a colorless to pale yellow oil. If higher

purity is required for analytical standards:

Vacuum Distillation: Boiling point is high (~90°C at 1 mmHg).

Flash Chromatography: Silica gel; Gradient 0%

10% Ethyl Acetate in Hexanes.

Analytical Validation
To confirm the identity of Octan-2-yl 2-chloroacetate, compare spectral data against the

following expected parameters.

Proton NMR ( -NMR, 400 MHz, )
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Shift (

, ppm)
Multiplicity Integration Assignment

Structural
Insight

5.05
Multiplet (sextet-

like)
1H CH-O-CO

Significant

downfield shift

from alcohol

precursor (~3.8

ppm) confirms

esterification.

4.05 Singlet 2H Cl-CH₂-CO

Characteristic

singlet of the

-chloroacetate

group.

1.50 - 1.70 Multiplet 2H Alkyl Chain -protons to the

ester.

1.20 - 1.40 Multiplet 8H Alkyl Chain
Bulk methylene

chain.

1.25 Doublet 3H CH₃-CH

Methyl group

adjacent to the

chiral center.

0.88 Triplet 3H Terminal CH₃
End of octyl

chain.

Infrared Spectroscopy (FT-IR)
1735 - 1750 cm⁻¹: Strong C=O stretch (Ester carbonyl).

No broad peak at 3300 cm⁻¹: Absence of O-H stretch confirms consumption of starting

alcohol.

Troubleshooting & Optimization
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Issue Probable Cause Solution

Low Yield Moisture contamination

Ensure glassware is flame-

dried and DCM is anhydrous.

Chloroacetyl chloride

hydrolyzes rapidly in wet

solvents.

Dark Coloration Exotherm uncontrolled

Ensure addition is strictly

dropwise at 0°C. Rapid

addition can cause

charring/polymerization.

Residual Alcohol Stoichiometry drift

Chloroacetyl chloride quality

may degrade over time. Use a

fresh bottle or increase

equivalents to 1.3x.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293847?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

